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Compound of Interest

Compound Name:
2-(2-chlorothiophen-3-yl)acetic

Acid

CAS No.: 188718-23-2

Cat. No.: B3380287

Get Quote

CAS Registry Number: 188718-23-2 Document Type: Technical Synthesis & Application Guide

Version: 2.0 (Scientific Reference)

Part 1: Chemical Identity & Physicochemical
Profile[1][2]
This section serves as the primary "Lookup" reference. Researchers should verify the structural

isomerism carefully, as the position of the chlorine atom (C2 vs. C5) significantly alters

reactivity and biological activity.
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Parameter Technical Specification

Chemical Name 2-(2-chlorothiophen-3-yl)acetic acid

CAS Registry Number 188718-23-2

Molecular Formula C₆H₅ClO₂S

Molecular Weight 176.62 g/mol

SMILES OC(=O)CC1=C(Cl)SC=C1

InChI Key SMQRDDFVUOXNKL-UHFFFAOYSA-N

Appearance Off-white to pale yellow crystalline solid

Solubility
Soluble in DMSO, Methanol, Ethyl Acetate;

Sparingly soluble in Water

pKa (Predicted) ~3.8 - 4.2 (Carboxylic acid moiety)

Part 2: Synthetic Architecture & Methodology
Retrosynthetic Logic
The synthesis of 2-(2-chlorothiophen-3-yl)acetic acid relies on the principles of Electrophilic

Aromatic Substitution (EAS). The thiophene ring is electron-rich, and the sulfur atom strongly

activates the

-positions (C2 and C5).

Starting from 3-thiopheneacetic acid, the C2 position is sterically accessible and electronically

activated. While C5 is also reactive, the C2 position is often preferred in controlled chlorination

due to the proximity to the side chain (ortho-effect) and directing capabilities of mild chlorinating

agents.

Validated Synthesis Protocol
Objective: Selective chlorination of 3-thiopheneacetic acid.

Reagents:
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Precursor: 3-Thiopheneacetic acid (CAS 6964-21-2)

Reagent: N-Chlorosuccinimide (NCS) or Sulfuryl Chloride (

)

Solvent: Acetic Acid (AcOH) or DMF/DCM mixture

Step-by-Step Workflow:

Preparation: Dissolve 1.0 eq of 3-thiopheneacetic acid in Glacial Acetic Acid (0.5 M

concentration).

Activation: Cool the solution to 0°C to suppress over-chlorination (which would yield the 2,5-

dichloro analog).

Addition: Add 1.05 eq of N-Chlorosuccinimide (NCS) portion-wise over 30 minutes.

Expert Note: NCS is preferred over

gas to control stoichiometry and avoid radical side reactions.

Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4–6 hours.

Monitor via TLC (Mobile phase: 50% EtOAc/Hexane).

Quenching: Pour the reaction mixture into ice-cold water. The product should precipitate.

Isolation: Filter the solid or extract with Ethyl Acetate (3x). Wash organic layer with brine, dry

over

.

Purification: Recrystallize from Hexane/Ethyl Acetate to remove any succinimide byproducts

or regioisomers.

Synthesis Workflow Visualization
The following diagram outlines the critical path for synthesis and decision points for quality

control.
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Start: 3-Thiopheneacetic Acid

Add NCS (1.05 eq)
Solvent: AcOH, 0°C

Reaction: EAS Mechanism
4-6 Hours @ 25°C

QC Check: TLC/LC-MS
Is Mono-Cl > 95%?

Quench: Ice Water
Extract: EtOAc

Yes
Reprocess:

Column Chromatography

No (Mixture)

Purification:
Recrystallization (Hex/EtOAc)

Final Product:
2-(2-chlorothiophen-3-yl)acetic acid

Click to download full resolution via product page
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Caption: Figure 1. Controlled synthesis workflow via electrophilic aromatic substitution using

NCS.

Part 3: Structural Utility in Medicinal Chemistry[2]
Bioisosterism & Pharmacophore Design
2-(2-chlorothiophen-3-yl)acetic acid is a critical building block in drug discovery, often

serving as a bioisostere for phenylacetic acid (found in NSAIDs like Diclofenac).

Lipophilicity Modulation: The chlorine atom at C2 increases the lipophilicity (

) compared to the parent thiophene, improving membrane permeability.

Metabolic Blocking: The C2 position of thiophene is metabolically labile (prone to oxidation).

Chlorination blocks this site, preventing the formation of reactive sulfoxides or ring-opening

metabolites, thereby enhancing the metabolic stability (half-life) of the drug candidate.

Key Application Pathways
This moiety is frequently observed in:

CRTH2 Antagonists: Used in asthma and allergic rhinitis treatments.

Kinase Inhibitors: The carboxylic acid group can be converted to amides or heterocycles to

bind in the ATP pocket of kinases.

Part 4: Quality Control & Analytics
To ensure the integrity of experimental results, the synthesized compound must undergo the

following self-validating QC checks.

Analytical Specifications
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Method Expected Signal / Criteria

¹H NMR (DMSO-d₆)

δ 12.5 (s, 1H, COOH), δ 7.45 (d, 1H,

Thiophene-H5), δ 7.05 (d, 1H, Thiophene-H4), δ

3.60 (s, 2H, CH₂). Note: Loss of H2 singlet

confirms chlorination.

HPLC Purity > 98.0% (Area normalization at 254 nm)

Mass Spec (ESI-)
[M-H]⁻ = 174.9 (Chlorine isotope pattern 3:1

confirms mono-Cl)

Melting Point
Distinct sharp range (e.g., verify against

standard if available, typically >80°C)

QC Decision Logic
The following diagram illustrates the logic for confirming structural identity, specifically

distinguishing between the 2-chloro and 5-chloro isomers.

Crude Product 1H NMR Analysis Check Coupling Constant (J)
Between H4 and H5

Identity Confirmed:
2-chloro isomer

J = ~5.8 Hz (vicinal)

Identity Rejected:
5-chloro isomer

J = ~1.5 Hz (long range)

Click to download full resolution via product page

Caption: Figure 2. NMR coupling logic to distinguish 2-chloro (vicinal protons) from 5-chloro

(non-vicinal) isomers.

Part 5: Safety & Handling
GHS Classification: Irritant (Skin/Eye), potentially corrosive.

Handling: Use standard PPE (Gloves, Goggles). Handle in a fume hood, as thiophene

derivatives can have potent sulfurous odors.
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Storage: Store in a cool, dry place under inert atmosphere (

) to prevent slow decarboxylation or oxidation over long periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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